![molecular formula C11H17N3O B7630035 N,N,3-trimethyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-1-carboxamide](/img/structure/B7630035.png)
N,N,3-trimethyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-1-carboxamide
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Overview
Description
N,N,3-trimethyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-1-carboxamide, also known as TAK-915, is a novel compound that has gained attention in the scientific community due to its potential as a therapeutic agent for various neurological disorders. TAK-915 is a selective antagonist of the orexin 1 receptor, which plays a crucial role in regulating wakefulness and arousal.
Mechanism of Action
N,N,3-trimethyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-1-carboxamide is a selective antagonist of the orexin 1 receptor, which is a G protein-coupled receptor that plays a crucial role in regulating wakefulness and arousal. Orexin neurons are located in the hypothalamus and project to various brain regions involved in sleep and wakefulness. This compound binds to the orexin 1 receptor and blocks the binding of orexin A and orexin B, which are the endogenous ligands for the receptor. By blocking the orexin 1 receptor, this compound reduces wakefulness and promotes sleep.
Biochemical and Physiological Effects
This compound has been shown to have a dose-dependent effect on sleep latency and duration in animal models. In addition, this compound has been shown to increase the amount of non-REM sleep and reduce the amount of REM sleep. This compound has also been shown to have anxiolytic and antidepressant effects in animal models. These effects are thought to be due to the modulation of the orexin system, which plays a role in regulating mood and anxiety.
Advantages and Limitations for Lab Experiments
One advantage of using N,N,3-trimethyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-1-carboxamide in lab experiments is its selectivity for the orexin 1 receptor. This allows for a more targeted approach to studying the effects of the orexin system on sleep and wakefulness. However, one limitation of using this compound is its limited solubility in water, which may affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for the study of N,N,3-trimethyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-1-carboxamide. One direction is to investigate its potential therapeutic applications in other neurological disorders such as anxiety disorders and depression. Another direction is to study the effects of this compound on the orexin 2 receptor, which is another receptor involved in regulating sleep and wakefulness. Additionally, further studies are needed to fully understand the pharmacokinetics and safety profile of this compound in humans.
Conclusion
In conclusion, this compound is a novel compound that has shown promise as a therapeutic agent for various neurological disorders. Its selectivity for the orexin 1 receptor allows for a targeted approach to studying the effects of the orexin system on sleep and wakefulness. Further studies are needed to fully understand the potential therapeutic applications and safety profile of this compound in humans.
Synthesis Methods
The synthesis of N,N,3-trimethyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-1-carboxamide involves a series of chemical reactions that start with the condensation of 1,2,3,4-tetrahydroisoquinoline with 2-bromo-1-(3,4-dimethoxyphenyl)ethanone. The resulting intermediate is then treated with a mixture of hydrochloric acid and acetic acid to form the desired product, this compound. The synthesis method has been optimized to yield high purity and yield of this compound.
Scientific Research Applications
N,N,3-trimethyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-1-carboxamide has been extensively studied for its potential therapeutic applications in various neurological disorders such as insomnia, narcolepsy, and other sleep disorders. In preclinical studies, this compound has been shown to improve sleep latency and duration in animal models. Additionally, this compound has been shown to have anxiolytic and antidepressant effects in animal models.
Properties
IUPAC Name |
N,N,3-trimethyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O/c1-8-12-10(11(15)13(2)3)9-6-4-5-7-14(8)9/h4-7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMWJROZHXJEMAH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C2N1CCCC2)C(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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